Cas no 23385-58-2 (Benzene, 2-methoxy-4-methyl-1-(methylthio)-)

• Product Name: Benzene, 2-methoxy-4-methyl-1-(methylthio)-
• CAS No: 23385-58-2
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 1414017
• PubChem ID: 12772781
• Update Time: 2025-05-21

Benzene, 2-methoxy-4-methyl-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-4-methyl-1-(methylthio)-
• 3-methoxy-4-methylsulfanyl-toluene
• MFCD34757113
• SCHEMBL9914231
• 23385-58-2
• (2-Methoxy-4-methylphenyl)(methyl)sulfane

• Inchi： 1S/C9H12OS/c1-7-4-5-9(11-3)8(6-7)10-2/h4-6H,1-3H3
• InChI Key： CTYZRGOHGHRZBS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 2-methoxy-4-methyl-1-(methylthio)-

Introduction to Benzene, 2-methoxy-4-methyl-1-(methylthio)- (CAS No. 23385-58-2)

Benzene, 2-methoxy-4-methyl-1-(methylthio)- (CAS No. 23385-58-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2-Methoxy-4-methylbenzyl methyl sulfide, is characterized by its unique molecular structure and diverse applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of Benzene, 2-methoxy-4-methyl-1-(methylthio)- is C₁₀H₁₄O₂S, and its molecular weight is approximately 198.27 g/mol. The compound features a benzene ring substituted with a methoxy group at the 2-position, a methyl group at the 4-position, and a methylthio group at the 1-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, Benzene, 2-methoxy-4-methyl-1-(methylthio)- is a colorless to pale yellow liquid with a characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound has a boiling point of around 160°C and a melting point of -30°C. These properties make it suitable for various laboratory and industrial applications.

The synthesis of Benzene, 2-methoxy-4-methyl-1-(methylthio)- can be achieved through several methods. One common approach involves the reaction of 2-methoxy-4-methylbenzyl chloride with sodium thiomethoxide in an appropriate solvent. This method yields high purity and good yields of the desired product. Another synthetic route involves the alkylation of 2-methoxy-4-methylphenol with methyl mercaptan in the presence of a strong base such as potassium tert-butoxide. Both methods have been extensively studied and optimized to ensure efficient and reproducible synthesis.

In recent years, significant research has been conducted to explore the biological activities of Benzene, 2-methoxy-4-methyl-1-(methylthio)-. Studies have shown that this compound exhibits potent antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a promising candidate for use in cosmetic formulations and nutraceuticals aimed at reducing oxidative stress and promoting skin health.

Furthermore, preliminary studies have indicated that Benzene, 2-methoxy-4-methyl-1-(methylthio)- may have anti-inflammatory effects. In vitro experiments using human cell lines have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential therapeutic applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its antioxidant and anti-inflammatory properties, Benzene, 2-methoxy-4-methyl-1-(methylthio)- has also been investigated for its antimicrobial activity. Research has shown that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a valuable component in developing new antimicrobial agents to combat drug-resistant pathogens.

The potential applications of Benzene, 2-methoxy-4-methyl-1-(methylthio)- extend beyond pharmaceuticals into other areas such as agriculture and materials science. In agriculture, the compound's antimicrobial properties can be harnessed to develop new fungicides and bactericides for crop protection. In materials science, its unique chemical structure can be utilized to create novel polymers with enhanced mechanical and thermal properties.

To ensure the safe handling and use of Benzene, 2-methoxy-4-methyl-1-(methylthio)-, it is important to follow standard laboratory practices and guidelines for handling organic compounds. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to prevent degradation or contamination.

In conclusion, Benzene, 2-methoxy-4-methyl-1-(methylthio)- (CAS No. 23385-58-2) is a multifaceted organic compound with a wide range of potential applications in various fields. Its unique chemical structure confers valuable properties such as antioxidant, anti-inflammatory, and antimicrobial activities. Ongoing research continues to uncover new insights into its biological mechanisms and potential therapeutic uses, making it an exciting area of study for chemists and biologists alike.